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Compound of Interest

Compound Name: Fenpiprane

CAS No.: 3540-95-2

Cat. No.: B1207603

Get Quote

For the diligent researcher, scientist, and drug development professional, the pursuit of novel

therapeutics is a journey marked by both discovery and a profound responsibility to safety.

Fenpiprane, a compound of interest for its potential applications in functional gastrointestinal

disorders, necessitates a comprehensive understanding of its handling, storage, and disposal

to ensure the well-being of laboratory personnel and the integrity of research.[1] This guide is

structured to provide not just procedural steps, but the scientific rationale behind them,

fostering a culture of safety and excellence in your laboratory.

Understanding the Compound: Fenpiprane's Profile
Fenpiprane, chemically known as 1-(3,3-diphenylpropyl)piperidine, is a tertiary amine and a

diphenylmethane derivative.[1] It functions as a competitive antagonist at muscarinic

acetylcholine receptors, which underlies its antispasmodic properties.[1] While its therapeutic

potential is under investigation, it is crucial to recognize its potential hazards. For research

purposes, it is often supplied as a hydrochloride salt to improve stability and solubility.[1]

Chemical and Physical Properties
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Property Value

IUPAC Name 1-(3,3-diphenylpropyl)piperidine

Molecular Formula C₂₀H₂₅N

Molecular Weight 279.42 g/mol

Appearance Solid powder

Source:[1][2]

Hazard Identification and Risk Assessment
While a comprehensive toxicological profile for Fenpiprane is not widely available, information

from safety data sheets of similar compounds and related chemicals indicates several potential

hazards that must be addressed through rigorous safety protocols. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[3][4]

Known and Inferred Hazards:

Harmful if swallowed: Oral ingestion may lead to adverse systemic effects.[1][4]

Skin and Eye Irritation: Direct contact can cause skin irritation and potentially serious eye

damage.[4][5]

Respiratory Irritation: Inhalation of the powder may cause respiratory tract irritation.[5]

Anticholinergic Effects: As a muscarinic antagonist, systemic absorption could potentially

lead to anticholinergic symptoms such as dry mouth, blurred vision, and dizziness.

A thorough risk assessment should be conducted before any handling of Fenpiprane. This

involves evaluating the specific procedures to be performed, the quantities being used, and the

potential for exposure.

Personal Protective Equipment (PPE): Your First
Line of Defense
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The selection and proper use of PPE is paramount when handling Fenpiprane. The

Occupational Safety and Health Administration (OSHA) mandates that employers provide

appropriate PPE for workers who may be exposed to hazardous drugs.[6]

Core PPE Ensemble for Handling Fenpiprane
PPE Component Specifications and Rationale

Gloves

Double gloving with chemotherapy-rated nitrile

gloves (ASTM D6978 certified) is

recommended. The inner glove should be

tucked under the cuff of the lab coat, and the

outer glove should go over the cuff. This

provides a robust barrier against dermal

absorption. Change the outer glove immediately

if contaminated and both gloves every 30-60

minutes during prolonged handling.[6][7]

Eye and Face Protection

Chemical splash goggles or a full-face shield

are mandatory to protect against splashes and

airborne particles. Standard safety glasses do

not provide adequate protection.[7][8]

Lab Coat/Gown

A disposable, low-permeability gown with long

sleeves and tight-fitting cuffs should be worn.

This prevents contamination of personal

clothing.[6]

Respiratory Protection

When handling Fenpiprane powder outside of a

containment device (e.g., weighing), a NIOSH-

approved N95 respirator is essential to prevent

inhalation of airborne particles.[5]

Glove Selection Logic:

The choice of nitrile gloves is based on their broad resistance to a variety of chemicals.[9][10]

[11] While specific permeation data for Fenpiprane on various glove materials is not available,

nitrile provides a good balance of chemical resistance and dexterity for laboratory
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manipulations.[9] Always inspect gloves for any signs of degradation or punctures before and

during use.[12]

Operational Plan: From Receipt to Disposal
A systematic approach to the entire lifecycle of Fenpiprane in the laboratory is critical for

minimizing exposure and ensuring a safe working environment.

Receiving and Storage
Inspect on Arrival: Upon receiving a shipment of Fenpiprane, wear appropriate PPE,

including gloves, and inspect the packaging for any signs of damage or leakage.

Designated Storage: Store Fenpiprane in a well-ventilated, cool, and dry area, away from

strong oxidizing agents.[3] The container should be tightly sealed.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.[13]

Handling and Experimental Procedures
Controlled Environment: All handling of Fenpiprane powder, including weighing and

preparation of solutions, should be conducted in a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

Work Surface: Cover the work surface with disposable absorbent pads to contain any spills.

Avoid Dust Formation: Handle the powder gently to avoid creating airborne dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Experimental Workflow Diagram
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Caption: A streamlined workflow for the safe handling of Fenpiprane from preparation to

disposal.

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. All waste generated from the handling of Fenpiprane must be

treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: All disposable PPE (gloves, gowns, shoe covers), absorbent pads, and any

other materials contaminated with Fenpiprane should be collected in a dedicated, clearly

labeled hazardous waste container.[14]

Liquid Waste: Unused solutions of Fenpiprane and any solvent rinses from cleaning

glassware should be collected in a separate, labeled hazardous waste container for liquids.

Empty Containers: Empty Fenpiprane containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous liquid waste. The defaced, rinsed container

can then be disposed of as non-hazardous waste, in accordance with institutional policies.[6]

[15]

All waste containers must be kept closed except when adding waste and should be stored in a

designated satellite accumulation area.[7] Follow your institution's specific guidelines for

hazardous waste pickup and disposal.

Emergency Procedures: Preparedness is Key
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Accidents can happen, and a well-defined emergency plan is essential.

Accidental Exposure
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[16] Remove any contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[9] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[2] If they are having difficulty breathing,

seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Spills
Small Spills: For small spills of Fenpiprane powder, carefully cover the spill with absorbent

material, such as a chemical spill pillow or absorbent pads. Gently sweep the material into a

designated hazardous waste container.

Large Spills: For large spills, evacuate the area and notify your institution's environmental

health and safety (EHS) department immediately.

All personnel handling Fenpiprane should be familiar with the location and operation of safety

showers and eyewash stations.[8]

Conclusion: A Commitment to Safety
The responsible handling of research compounds like Fenpiprane is a cornerstone of scientific

integrity and professional practice. By integrating the principles and procedures outlined in this

guide into your daily laboratory workflow, you contribute to a robust safety culture that protects

yourself, your colleagues, and the groundbreaking research you are conducting.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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